Cas no 866538-73-0 (1,2-Difluoro-4-(isocyanatomethyl)benzene)

1,2-Difluoro-4-(isocyanatomethyl)benzene structure

866538-73-0 structure

Product Name:1,2-Difluoro-4-(isocyanatomethyl)benzene

CAS No:866538-73-0

MF:C₈H₅F₂NO

MW:169.128208875656

MDL:MFCD18269786

CID:4524497

PubChem ID:63109950

Update Time:2025-04-24

1,2-Difluoro-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Difluoro-4-(isocyanatomethyl)benzene
- AKOS012410995
- Benzene, 1,2-difluoro-4-(isocyanatomethyl)-
- 866538-73-0
- SCHEMBL21223903
- 831-386-6
- RJB53873
- EN300-245509
- MDL： MFCD18269786
- Inchi： 1S/C8H5F2NO/c9-7-2-1-6(3-8(7)10)4-11-5-12/h1-3H,4H2
- InChI Key： DIZUMMHPEYKKJL-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)CN=C=O)F

Computed Properties

Exact Mass: 169.03392011g/mol
Monoisotopic Mass: 169.03392011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 29.4Å²

1,2-Difluoro-4-(isocyanatomethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A1080049-1g	1,2-Difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	1g	$596.0	2025-04-16
Enamine	EN300-245509-0.05g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	0.05g	$161.0	2024-06-19
Enamine	EN300-245509-0.1g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	0.1g	$239.0	2024-06-19
Enamine	EN300-245509-0.25g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	0.25g	$341.0	2024-06-19
Enamine	EN300-245509-0.5g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	0.5g	$538.0	2024-06-19
Enamine	EN300-245509-1.0g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	1.0g	$689.0	2024-06-19
Enamine	EN300-245509-2.5g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	2.5g	$1448.0	2024-06-19
Enamine	EN300-245509-5.0g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	5.0g	$2860.0	2024-06-19
Enamine	EN300-245509-10.0g	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%	10.0g	$5582.0	2024-06-19
Chemenu	CM420769-250mg	1,2-difluoro-4-(isocyanatomethyl)benzene	866538-73-0	95%+	250mg	$279	2022-11-27

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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